Cas no 2229441-99-8 (1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2229441-99-8
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 5805498
• PubChem ID: 165842418
• Update Time: 2025-06-11

1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid
• 1-[(ethylsulfanyl)methyl]-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1785407
• 2229441-99-8

• Inchi： 1S/C8H14O3S/c1-2-12-5-8(7(10)11)3-6(9)4-8/h6,9H,2-5H2,1H3,(H,10,11)
• InChI Key： NXWKHOJUJOEQRQ-UHFFFAOYSA-N
• SMILES： S(CC)CC1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.8Ų

Additional information on 1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid

Professional Introduction to 1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No: 2229441-99-8)

1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid, identified by the CAS number 2229441-99-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutane core with functional groups that include an ethylsulfanyl moiety and a hydroxyl group, exhibits a structural framework that is both intriguing and potentially valuable for the development of novel therapeutic agents. The presence of these specific substituents imparts unique chemical properties, making the compound a promising candidate for further exploration in medicinal chemistry.

The structural motif of 1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid is characterized by its cyclobutane ring, which is a common scaffold in many biologically active molecules. The cycloalkane ring system provides rigidity, influencing the conformational preferences and electronic distribution across the molecule. This rigidity can be advantageous in drug design, as it can enhance binding affinity to biological targets by restricting conformational flexibility. Additionally, the cyclobutane ring has been shown to improve metabolic stability, a critical factor in the pharmacokinetic profile of drug candidates.

One of the key functional groups in 1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid is the ethylsulfanyl (-SCH₂CH₃) moiety. This group introduces sulfur into the molecular structure, which can participate in various interactions with biological targets. Sulfur-containing compounds are well-documented for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The ethylsulfanyl group can engage in hydrogen bonding, π-stacking interactions, or even coordinate with metal ions, depending on the context of its application. These interactions can be leveraged to modulate the binding affinity and selectivity of drug candidates.

The hydroxyl group (-OH) at the 3-position of the cyclobutane ring further contributes to the chemical diversity of 1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid. Hydroxyl groups are versatile functional groups that can participate in hydrogen bonding, affecting both solubility and binding interactions. In pharmaceutical applications, hydroxyl groups often serve as points for further derivatization, allowing chemists to fine-tune the properties of a lead compound. For instance, etherification or esterification of hydroxyl groups can alter solubility profiles or introduce additional interaction motifs.

The carboxylic acid group (-COOH) at the 1-position provides another opportunity for functionalization and interaction with biological systems. Carboxylic acids are acidic functional groups that can ionize under physiological conditions, forming carboxylate anions (-COO⁻). This ionization can enhance solubility in aqueous environments and facilitate interactions with basic residues on biological targets such as proteins and enzymes. Additionally, carboxylic acids can undergo reactions with amines to form amides, a common motif in many active pharmaceutical ingredients (APIs).

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the behavior of complex molecules like 1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid. These tools allow researchers to simulate interactions with biological targets at an atomic level, providing insights into binding modes and potential side effects. Such simulations have become indispensable in modern drug discovery pipelines, reducing the need for extensive experimental screening and accelerating the development process.

In addition to computational studies, synthetic methodologies have seen significant progress in recent years. The synthesis of complex cyclic structures like 1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid has been streamlined through innovative approaches such as transition-metal-catalyzed reactions and asymmetric synthesis techniques. These methods allow for higher yields and enantioselectivities, which are crucial for developing enantiomerically pure drugs that exhibit improved efficacy and reduced toxicity.

The potential applications of 1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid extend across multiple therapeutic areas due to its unique structural features. For instance, its ability to engage in multiple types of non-covalent interactions makes it a promising candidate for developing small-molecule inhibitors targeting enzymes involved in metabolic pathways or signal transduction cascades. Furthermore, its sulfur-containing moiety suggests potential utility in designing compounds with antimicrobial properties.

One particularly exciting area of research is the use of 1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid as a building block for more complex drug candidates. By modifying its functional groups or appending additional moieties, chemists can generate libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques combined with structure-based drug design have been instrumental in identifying novel lead compounds from such libraries.

The pharmacokinetic profile of any drug candidate is critical to its success in clinical applications. Studies on related compounds have indicated that molecules with cycloalkane cores often exhibit favorable pharmacokinetic properties due to their reduced lipophilicity compared to acyclic analogs. Additionally, functional groups such as hydroxyl and carboxylic acids contribute to solubility and metabolic stability.

Emerging research also highlights the role of 1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid in developing targeted therapies for specific diseases. For example, its structural features could be exploited to design inhibitors targeting enzymes overexpressed in cancer cells or pathogens resistant to conventional treatments. The versatility of this compound makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

In conclusion,1-(ethylsulfanyl)methyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No: 2229441-99-8) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features—comprising an ethylsulfanyl group,a hydroxyl group,and a carboxylic acid—make it a versatile scaffold for designing novel therapeutic agents. Advances in computational chemistry,synthetic methodologies,and high-throughput screening continue to enhance our ability to explore its full potential,opening new avenues for drug discovery across various therapeutic areas.